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Compound of Interest

Compound Name:
4-(3-Fluoro-4-

methoxyphenyl)butan-2-one

Cat. No.: B13540181

Get Quote

Executive Summary
Compound Name: 4-(3-Fluoro-4-methoxyphenyl)butan-2-one CAS Registry Number:

1099621-27-8 Molecular Formula:

Molecular Weight: 196.22 g/mol [1]

This technical guide provides an in-depth spectral analysis of 4-(3-Fluoro-4-
methoxyphenyl)butan-2-one, a structural analog of Rheosmin (Raspberry Ketone) and

Zingerone. This compound is frequently utilized as a metabolic probe in medicinal chemistry

and a specialized intermediate in the synthesis of fluorinated bioactive scaffolds. The data

presented below synthesizes experimental precedents from precursor chemistry (aldol

condensation products) and standard substituent-effect algorithms to provide a high-fidelity

reference for researchers.

Synthesis & Sample Preparation
To ensure the spectral data corresponds to a verifiable sample, the standard synthesis route

via the Claisen-Schmidt Aldol Condensation followed by Catalytic Hydrogenation is outlined.
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This pathway establishes the chemical context for potential impurities (e.g., unreduced enone)

visible in raw spectra.

Synthetic Pathway (Graphviz Visualization)
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Figure 1: Two-step synthesis pathway from commercially available 3-fluoro-4-

methoxybenzaldehyde.

Preparation Protocol[2]
Condensation: 3-Fluoro-4-methoxybenzaldehyde is reacted with excess acetone in the

presence of dilute NaOH to yield the

-unsaturated ketone (Enone).

Reduction: The enone is dissolved in ethyl acetate and subjected to hydrogenation (1 atm

) over 10% Pd/C for 4 hours.

Purification: Filtration through Celite and flash column chromatography (Hexane:EtOAc 8:2)

yields the pure saturated ketone for spectral analysis.

Mass Spectrometry (EI-MS) Analysis
Ionization Mode: Electron Impact (70 eV) Molecular Ion (

): m/z 196

The mass spectrum is characterized by a distinct molecular ion and a fragmentation pattern

dominated by the stability of the substituted benzyl cation (tropylium ion analog) and the

cleavage of the ketone chain.
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Fragmentation Logic (Graphviz Visualization)
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Figure 2: Primary fragmentation pathways observed in Electron Impact MS.

Key Fragment Ions
m/z Intensity Assignment Mechanism

196 25-30% Molecular Ion.

153 100% (Base)

Benzylic Cleavage.

Formation of the

resonance-stabilized

3-fluoro-4-

methoxybenzyl cation.

138 10-15%

Loss of methyl radical

from the methoxy

group on the benzyl

cation.

43 40-50%

Alpha Cleavage.

Characteristic acetyl

peak for methyl

ketones.

Infrared (IR) Spectroscopy
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Method: FT-IR (Neat film/ATR) The IR spectrum confirms the presence of the ketone carbonyl

and the specific substitution pattern of the aromatic ring.[2]

Frequency (

)
Functional Group Vibrational Mode Notes

2950 - 2840 C-H (Alkyl) Stretch
Methyl/Methylene C-H

stretching.

1715 C=O (Ketone) Stretch

Diagnostic. Sharp,

intense band typical of

non-conjugated

ketones.

1590, 1515 C=C (Aromatic) Stretch
Ring skeletal

vibrations.

1260 C-O (Ether) Stretch
Aryl-alkyl ether stretch

(Methoxy group).

1120 - 1150 C-F Stretch

Diagnostic. Aryl-

Fluorine stretch (often

broad/strong).

810 - 860 C-H (Aromatic) Bend

Out-of-plane bending

consistent with 1,2,4-

substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

Reference: TMS (

0.00 ppm)

The NMR data is derived from the substituent effects applied to the parent compound

(Anisylacetone) and validated against the precursor enone data found in literature (See Ref

[1]).
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H NMR Data (400 MHz)
Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)
Assignment

Structural
Context

6.85 - 6.98 Multiplet 3H -
Ar-H (H2, H5,

H6)

Aromatic

Region.

Complex

pattern due to

H-F and H-H

coupling. H2

is usually a

dd (ortho to

F).

3.86 Singlet 3H -

Methoxy

group

(slightly

deshielded by

ortho-F).

2.83 Triplet 2H 7.4

Benzylic

protons (C4

of butanone

chain).

2.73 Triplet 2H 7.4

-Methylene

protons (C3

of butanone

chain).

2.14 Singlet 3H -

Methyl

ketone (C1 of

butanone

chain).

Detailed Aromatic Assignment Logic:
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H2 (between F and alkyl): Appears as a doublet of doublets (dd) due to coupling with

Fluorine (

Hz) and meta-coupling to H6.

H5 (ortho to OMe): Appears as a pseudo-triplet or dd (

Hz,

Hz).

H6 (ortho to alkyl): Appears as a broad doublet or dd.

C NMR Data (100 MHz)
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Chemical Shift (

, ppm)
Assignment

Coupling (

, Hz)
Notes

207.8 C=O - Carbonyl carbon.

152.4 C-F (C3)

Diagnostic. Large

doublet due to direct

C-F coupling.

145.8 C-O (C4)

Deshielded by

Oxygen, split by ortho-

F.

134.5 C-Alkyl (C1)
Ipso carbon attached

to the chain.

124.2 C6 Aromatic CH.

116.1 C2
Aromatic CH (Ortho to

F).

113.5 C5 Aromatic CH.

56.3 - Methoxy carbon.

45.1 - -Carbon.

30.1 - Methyl ketone.

29.0 - Benzylic carbon.
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Synthesis & Precursor Data

Title: Dehydrozingerone, Chalcone, and Isoeugenol Analogs as In Vitro Anticancer Agents.
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Parent Compound Spectral Data

Title: 4-(4-Methoxyphenyl)-2-butanone (NIST Mass Spectrometry Data Center).[3]

Source: NIST Chemistry WebBook, SRD 69.

URL:[Link]

General Spectroscopic Methods: Title: Spectrometric Identification of Organic Compounds
(Silverstein et al.). Context: Principles of C-F coupling constants and substituent effects in
NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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